4Z,7Z,10Z-Octadecatrienenitrile

• Molecular Formula: C18H29N
• Molecular Weight: 259.4 g/mol
• IUPAC Name: (4Z,7Z,10Z)-octadeca-4,7,10-trienenitrile
• InChI: InChI=1S/C18H29N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h8-9,11-12,14-15H,2-7,10,13,16-17H2,1H3/b9-8-,12-11-,15-14-
• InChI Key: IZQMXCVZGSWCLH-ORZIMQNZSA-N
• SMILES: CCCCCCCC=CCC=CCC=CCCC#N
• Isomeric SMILES: CCCCCCC/C=C\C/C=C\C/C=C\CCC#N

Description

4Z,7Z,10Z-Octadecatrienenitrile is a nitrile derivative with the molecular formula C18H29N . As a nitrile, it features a carbon-nitrogen triple bond (-C≡N), a versatile functional group of significant importance in synthetic organic chemistry . Nitriles are valuable precursors and intermediates in the synthesis of a wide range of other compound classes, including amines, amides, carboxylic acids, and ketones . Common synthetic pathways to nitriles involve the dehydration of primary amides or aldoximes, and the nucleophilic substitution of alkyl halides with cyanide sources . More recent methodologies also allow for the preparation of nitriles directly from ubiquitous carboxylic acids or through the aerobic oxidation of primary amines . The specific "Z" (zusammen) configuration across its three double bonds indicates a cis-geometry, which can influence the compound's overall shape, reactivity, and physical properties. This structural complexity makes it a compound of interest for advanced research applications, such as organic synthesis, material science, and as a potential standard in analytical chemistry. This product is intended for research and development purposes exclusively in a laboratory setting. It is not manufactured for, and must not be used in, diagnostic, therapeutic, or consumer applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparison with hypothetical analogs:

Table 1: Structural and Functional Comparison of 4Z,7Z,10Z-Octadecatrienenitrile and Related Compounds

Compound Name	Formula	Molecular Weight (g/mol)	Double Bond Positions	Key Properties/Reactivity Differences
4Z,7Z,10Z-Octadecatrienenitrile	C₁₈H₂₉N	259.23	4Z, 7Z, 10Z	Three cis double bonds; moderate polarity due to nitrile group
9Z,12Z,15Z-Octadecatrienenitrile	C₁₈H₂₉N	259.23	9Z, 12Z, 15Z	Double bonds closer to the nitrile group may alter electron density and reactivity in nucleophilic additions.
Octadecanenitrile (saturated)	C₁₈H₃₅N	265.48	None	Higher melting point due to lack of unsaturation; less reactive in cycloaddition reactions.
4Z,7Z,10Z-Octadecatrienoic acid	C₁₈H₂₈O₂	276.41	4Z, 7Z, 10Z	Carboxylic acid group increases polarity and hydrogen-bonding capability compared to nitrile.

Key Observations:

Double Bond Positioning: The placement of double bonds in 4Z,7Z,10Z-Octadecatrienenitrile creates a non-conjugated triene system, which may reduce stability compared to conjugated analogs but enhance selectivity in reactions like partial hydrogenation .

Functional Group Influence: Replacing the nitrile group with a carboxylic acid (as in octadecatrienoic acid) significantly alters solubility and biological activity, with nitriles being more lipophilic and less prone to ionization.

Saturation Effects : Saturated analogs (e.g., octadecanenitrile) lack the reactivity of double bonds, making them less versatile in synthetic applications but more thermally stable.

Research Findings and Limitations

The provided evidence lacks explicit experimental data on the target compound’s comparative performance. However, structural analysis suggests:

• Reactivity : The nitrile group’s electron-withdrawing nature may activate adjacent double bonds for electrophilic attacks, though steric hindrance from the cis configuration could limit accessibility .
• Physical Properties : The compound’s exact mass (259.23 g/mol) and unsaturation index align with other C18 nitriles, but its melting point and solubility would differ from saturated or differently unsaturated analogs.

Areas for Further Study:

• Comparative spectroscopic analysis (NMR, IR) of positional isomers.
• Investigation of catalytic hydrogenation pathways to assess selectivity.

Q & A

Basic Research: How can the structural configuration of 4Z,7Z,10Z-Octadecatrienenitrile be confirmed experimentally?

Methodological Answer:

• Spectroscopic Analysis : Use $^{1}\text{H}$-NMR and $^{13}\text{C}$-NMR to identify the positions of double bonds (Z-configuration) and nitrile groups. Coupling constants in $^{1}\text{H}$-NMR can distinguish cis/trans isomers .
• X-ray Crystallography : For unambiguous confirmation, single-crystal X-ray diffraction provides bond angles, dihedral angles, and spatial arrangement (e.g., CCDC reference 2209381 in phenothiazine derivatives as a structural analog) .
• Mass Spectrometry (HRMS) : Confirm molecular weight and fragmentation patterns to rule out isomers.

Basic Research: What synthetic routes are viable for 4Z,7Z,10Z-Octadecatrienenitrile?

Methodological Answer:

• Enzymatic Pathways : In metabolic studies, acyl-CoA intermediates (e.g., γ-linolenoyl-CoA) undergo hydrolysis to produce polyunsaturated fatty acids, which can be functionalized with nitrile groups via cyanation reactions .
• Chemical Synthesis :
  • Alkyne Coupling : Use palladium-catalyzed cross-coupling (e.g., Sonogashira) to introduce triple bonds, followed by partial hydrogenation to Z-configuration double bonds .
  • Nitrile Incorporation : React pre-formed polyunsaturated aldehydes with hydroxylamine followed by dehydration.

Advanced Research: How can metabolic incorporation of 4Z,7Z,10Z-Octadecatrienenitrile into lipid pathways be tracked?

Methodological Answer:

• Isotopic Labeling : Introduce $^{13}\text{C}$ or $^{2}\text{H}$ isotopes at specific carbons to trace metabolic flux via GC-MS or LC-MS. For example, track incorporation into γ-linolenic acid derivatives in Litopenaeus vannamei models .
• Flux Balance Analysis (FBA) : Use genome-scale metabolic models (e.g., reaction R08181 in shrimp metabolism) to predict flux rates (e.g., 4.88 mmol/gDW$^{-1}$h$^{-1}$ for γ-linolenic acid synthesis) and validate with experimental data .

Advanced Research: How to resolve contradictions in reaction kinetics between computational models and experimental data?

Methodological Answer:

• Parameter Sensitivity Analysis : Identify rate-limiting steps in enzymatic reactions (e.g., acyl-CoA hydrolases) by varying kinetic constants in silico.
• Experimental Validation :
  • Stopped-Flow Spectroscopy : Measure transient-state kinetics of nitrile-forming reactions.
  • Isothermal Titration Calorimetry (ITC) : Quantify binding affinities of intermediates to enzymes like desaturases .

Analytical Challenge: What methods optimize quantification of 4Z,7Z,10Z-Octadecatrienenitrile in complex matrices?

Methodological Answer:

• Gas Chromatography (GC) : Use polar capillary columns (e.g., DB-WAX) with FID detection. Calibrate with certified standards (e.g., NIST reference data for octadecatrienoic acid derivatives) .
• Liquid Chromatography (HPLC) : Reverse-phase C18 columns with UV detection at 210–220 nm for nitrile absorption. Validate with spiked recovery experiments in biological samples.

Advanced Computational Modeling: How to predict the reactivity of 4Z,7Z,10Z-Octadecatrienenitrile in biological systems?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic sites for nitrile group interactions. Compare with crystal structure data (e.g., lattice energy calculations in hydrazide derivatives) .
• Molecular Dynamics (MD) Simulations : Model lipid bilayer interactions to assess membrane permeability and binding to receptors like PPAR-γ .